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Introduction

AT-101, the R-(-)-enantiomer of gossypol, is a small molecule inhibitor that has garnered
significant interest in oncology research.[1][2][3] It functions as a BH3 mimetic, targeting the B-
cell ymphoma 2 (Bcl-2) family of anti-apoptotic proteins, which are frequently overexpressed in
various cancers and contribute to therapeutic resistance.[1][3][4][5] By binding to the BH3-
binding groove of proteins like Bcl-2, Bcl-xL, and Mcl-1, AT-101 disrupts their function, thereby
promoting the intrinsic pathway of apoptosis.[2][3][6] These application notes provide detailed
protocols for in vitro studies to evaluate the efficacy and mechanism of action of AT-101 in
cancer cell lines.

Mechanism of Action: Inhibition of Anti-Apoptotic Bcl-2 Family Proteins

The primary mechanism of AT-101 is the inhibition of anti-apoptotic Bcl-2 family proteins.[2][3]
In healthy cells, a delicate balance between pro-apoptotic (e.g., Bak, Bax) and anti-apoptotic
(e.g., Bcl-2, Bel-xL, Mcl-1) proteins determines the cell's fate.[6] In many cancer cells, anti-
apoptotic proteins are overexpressed, sequestering pro-apoptotic proteins and preventing the
mitochondrial outer membrane permeabilization (MOMP) required for apoptosis. AT-101 mimics
the action of pro-apoptotic BH3-only proteins, binding to and inhibiting Bcl-2, Bcl-xL, and Mcl-1.
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[2][3][6] This releases pro-apoptotic proteins, leading to MOMP, cytochrome c release, caspase
activation, and ultimately, apoptotic cell death.[3][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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